(1S)-1-Dimethylphosphoryl-2,2,2-trifluoroethanamine;hydrochloride

• IUPAC Name: (1S)-1-dimethylphosphoryl-2,2,2-trifluoroethanamine;hydrochloride
• InChI: InChI=1S/C4H9F3NOP.ClH/c1-10(2,9)3(8)4(5,6)7;/h3H,8H2,1-2H3;1H/t3-;/m0./s1
• InChI Key: LFXQIGHAQNKQQJ-DFWYDOINSA-N
• Canonical SMILES: CP(=O)(C)C(C(F)(F)F)N.Cl
• Isomeric SMILES: CP(=O)(C)[C@@H](C(F)(F)F)N.Cl
• Molecular Formula: C4H10ClF3NOP
• Molecular Weight: 211.55 g/mol
• CAS No.: 2550996-77-3

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are commonly used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Synthesis Methodologies and Chemical Reactions

• Facile Synthesis of Trifluoromethyl Carbinols : A study detailed the use of 1,1-bis(dimethylamino)-2,2,2-trifluoroethane as an effective synthetic building block for the preparation of trifluoromethyl carbinols and trifluoromethyl-α,β-unsaturated ketones, demonstrating its utility in condensation reactions with ketones under catalysis by 36% aqueous HCl, showcasing moderate to good yields (Xu & Dolbier, 1998).

Applications in Material Science

• Highly Organosoluble Fluorinated Polyamides : Research on noncoplanar 2,2'-dimethyl-4,4'-biphenylene units highlighted the development of new diamine monomers for the synthesis of polyamides and polyimides, where the inclusion of dimethylphosphoryl-trifluoroethanamine derivatives contributed to excellent solubility in common solvents and high thermal stability of the polymers, with implications for advanced materials engineering (Liaw, Huang, & Chen, 2006).

Chemical Synthesis and Reactivity

• Synthesis of α-Amino(aryl)methylphosphonic Acids : Dimethylphosphinylmethylamine, a related compound, was employed in the synthesis of α-amino(aryl)methylphosphonates, highlighting the versatility of phosphorus-containing compounds in organic synthesis and their potential in developing compounds with interesting biological activity (Zagraniarsky et al., 2008).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how the compound interacts with biological systems or targets.

Safety and Hazards

This involves understanding the risks associated with handling and using the compound. It includes information on toxicity, flammability, environmental impact, and precautions for safe handling.

Future Directions

This involves discussing potential future research or applications of the compound. It could include potential therapeutic uses, industrial applications, or areas of research that could further our understanding of the compound.